Cas no 899748-95-9 (N-(2,5-difluorophenyl)-N'-(2-methoxyphenyl)methylethanediamide)

• Product Name: N-(2,5-difluorophenyl)-N'-(2-methoxyphenyl)methylethanediamide
• CAS No: 899748-95-9
• MF: C₁₆H₁₄F₂N₂O₃
• MW: 320.290771007538
• CID: 5487391
• PubChem ID: 7585112
• Update Time: 2025-05-20

N-(2,5-difluorophenyl)-N'-(2-methoxyphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2,5-difluorophenyl)-N-[(2-methoxyphenyl)methyl]oxamide
• N-(2,5-difluorophenyl)-N'-[(2-methoxyphenyl)methyl]ethanediamide
• N1-(2,5-difluorophenyl)-N2-(2-methoxybenzyl)oxalamide
• AKOS024467583
• F2795-0522
• 899748-95-9
• N-(2,5-difluorophenyl)-N'-(2-methoxyphenyl)methylethanediamide

• Inchi： 1S/C16H14F2N2O3/c1-23-14-5-3-2-4-10(14)9-19-15(21)16(22)20-13-8-11(17)6-7-12(13)18/h2-8H,9H2,1H3,(H,19,21)(H,20,22)
• InChI Key： BYBJZCJQOPKXDW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1NC(C(NCC1C=CC=CC=1OC)=O)=O)F

Computed Properties

• Exact Mass: 320.09724864g/mol
• Monoisotopic Mass: 320.09724864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.4Ų

Additional information on N-(2,5-difluorophenyl)-N'-(2-methoxyphenyl)methylethanediamide

N-(2,5-Difluorophenyl)-N'-(2-Methoxyphenyl)Methylethanediamide (CAS No. 899748-95-9): A Comprehensive Overview

N-(2,5-difluorophenyl)-N'-(2-methoxyphenyl)methylethanediamide (CAS No. 899748-95-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique difluorophenyl and methoxyphenyl moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of N-(2,5-difluorophenyl)-N'-(2-methoxyphenyl)methylethanediamide consists of a central methylene bridge connecting two amide functionalities. The difluorophenyl group contributes to the compound's lipophilicity and metabolic stability, while the methoxyphenyl group enhances its solubility and receptor binding affinity. These structural features collectively influence the compound's pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the potential of N-(2,5-difluorophenyl)-N'-(2-methoxyphenyl)methylethanediamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems, potentially offering neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-(2,5-difluorophenyl)-N'-(2-methoxyphenyl)methylethanediamide effectively inhibited the aggregation of amyloid-beta peptides, a key factor in Alzheimer's disease pathogenesis.

In addition to its neuroprotective properties, N-(2,5-difluorophenyl)-N'-(2-methoxyphenyl)methylethanediamide has been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have indicated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest potential applications in the management of chronic inflammatory conditions such as rheumatoid arthritis.

The pharmacokinetic profile of N-(2,5-difluorophenyl)-N'-(2-methoxyphenyl)methylethanediamide has also been extensively studied. Data from animal models have shown that this compound exhibits favorable oral bioavailability and a prolonged half-life, making it suitable for once-daily dosing regimens. Furthermore, its low toxicity profile and minimal side effects enhance its safety and tolerability in clinical settings.

Clinical trials are currently underway to evaluate the efficacy and safety of N-(2,5-difluorophenyl)-N'-(2-methoxyphenyl)methylethanediamide in human subjects. Preliminary results from Phase I trials have demonstrated promising outcomes, with participants showing significant improvements in disease symptoms and quality of life. These findings have paved the way for further Phase II and III trials to confirm the compound's therapeutic potential.

The synthesis of N-(2,5-difluorophenyl)-N'-(2-methoxyphenyl)methylethanediamide involves several well-established chemical reactions. The key steps include the formation of the amide bonds through coupling reactions between appropriate carboxylic acids and amines. The use of modern synthetic techniques such as microwave-assisted synthesis has significantly improved the yield and purity of the final product.

In conclusion, N-(2,5-difluorophenyl)-N'-(2-methoxyphenyl)methylethanediamide (CAS No. 899748-95-9) represents a promising compound with diverse therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing clinical trials will provide valuable insights into its efficacy and safety, potentially leading to new treatment options for various diseases.